Cas no 1427397-13-4 (2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine)

• Product Name: 2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine
• CAS No: 1427397-13-4
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6489806
• PubChem ID: 130066683
• Update Time: 2025-08-03

2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine
• 1427397-13-4
• EN300-2001416

• Inchi： 1S/C10H14FNO/c1-7-5-9(11)8(3-4-12)10(6-7)13-2/h5-6H,3-4,12H2,1-2H3
• InChI Key： BJHUKVMNESUKTG-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CCN)OC

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine

Comprehensive Overview of 2-(2-Fluoro-6-Methoxy-4-Methylphenyl)Ethan-1-Amine (CAS No. 1427397-13-4)

2-(2-Fluoro-6-methoxy-4-methylphenyl)ethan-1-amine (CAS No. 1427397-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its fluoro and methoxy substituents, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate electronic and steric effects in molecular frameworks.

The compound's CAS number 1427397-13-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its amine functional group makes it a versatile intermediate for further derivatization, aligning with current trends in green chemistry and sustainable synthesis. Recent studies highlight its potential in developing central nervous system (CNS) therapeutics, a hot topic in biomedical research, as scientists explore non-addictive alternatives for neurological disorders.

In the context of user search trends, queries such as "fluoro-methoxy phenylamine applications" or "CAS 1427397-13-4 supplier" reflect growing commercial interest. The compound's lipophilicity and hydrogen-bonding capacity are frequently discussed in forums focused on medicinal chemistry optimization, addressing challenges like blood-brain barrier penetration. Additionally, its relevance to crop protection agents aligns with global demand for eco-friendly pesticides, a trending topic in agrochemical innovation.

From a synthetic perspective, 2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine exemplifies modern structure-activity relationship (SAR) strategies. Its methyl group enhances metabolic stability, a key consideration in drug design, while the fluorine atom influences bioavailability—a frequent subject in AI-driven molecular property prediction tools. These features make it a candidate for high-throughput screening libraries, a rapidly expanding niche in computational chemistry.

Regulatory compliance and patent landscapes surrounding CAS No. 1427397-13-4 are also prominent search themes, reflecting industry needs for intellectual property clarity. The compound's spectral data (NMR, MS) and solubility profiles are often requested in academic circles, underscoring its utility in analytical method development. As precision medicine gains traction, derivatives of this amine are being investigated for personalized therapeutic approaches, particularly in oncology and inflammation.

Environmental considerations further elevate the compound's profile. Its potential biodegradability and low ecotoxicity align with OECD guidelines for chemical safety, a recurring search keyword among regulatory affairs professionals. Innovations in catalytic amination techniques to produce this compound sustainably are also trending, mirroring the pharmaceutical industry's shift toward atom-efficient processes.

In summary, 2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine represents a convergence of multidisciplinary interests—from drug discovery to agrochemical innovation. Its CAS registry number 1427397-13-4 ensures unambiguous identification, while its structural features address contemporary challenges in molecular design. As research progresses, this compound is poised to play a pivotal role in advancing targeted therapies and sustainable chemistry solutions.